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Compound of Interest

Compound Name: Boc-NH-PEG3-NHS ester

Cat. No.: B8106493 Get Quote

Essential Safety and Handling Guide for Boc-
NH-PEG3-NHS Ester
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of Boc-NH-PEG3-NHS ester, a common PEG-

based linker used in the synthesis of PROTACs. Adherence to these protocols is crucial for

ensuring a safe laboratory environment and the integrity of your research.

Physicochemical and Storage Data
A clear understanding of the compound's properties is the first step toward safe handling. Key

quantitative data for Boc-NH-PEG3-NHS ester are summarized below.
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Property Value Source

Molecular Formula C18H30N2O9 [1][2]

Molecular Weight 418.44 g/mol [2]

Appearance Colorless to light yellow liquid [3]

Solubility in DMSO 50 mg/mL (119.49 mM) [2]

Storage (Pure Form) -20°C for up to 3 years [2]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Personal Protective Equipment (PPE)
Due to the potential hazards associated with NHS esters, including skin and eye irritation,

appropriate personal protective equipment must be worn at all times.[4][5]

PPE Category Required Item Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

potential irritation.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Work Area Chemical fume hood

To ensure adequate ventilation

and prevent inhalation of any

potential vapors or aerosols.[5]

Step-by-Step Operational Protocol
Follow this detailed procedure for the safe handling and use of Boc-NH-PEG3-NHS ester, from

receiving the compound to its final disposal.

1. Receiving and Storage:
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and CAS number (2250216-93-2) match your

order.[2]

Storage: Immediately store the compound in a tightly sealed container at -20°C, protected

from light and moisture.[1]

2. Preparation of Stock Solution:

Equilibration: Before opening, allow the container to warm to room temperature in a

desiccator. This prevents moisture condensation, which can hydrolyze the NHS ester.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

Dissolution: In a fume hood, add the appropriate solvent (e.g., DMSO) to the solid. If

necessary, use an ultrasonic bath to ensure complete dissolution.[2]

3. Experimental Use:

Always conduct all experimental work involving Boc-NH-PEG3-NHS ester and its solutions

within a certified chemical fume hood to minimize inhalation exposure.

Use designated and properly calibrated equipment for all measurements and transfers.

Avoid the formation of dust and aerosols.

Disposal Plan
Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

Waste Segregation: All materials contaminated with Boc-NH-PEG3-NHS ester, including

unused solutions, pipette tips, and empty containers, must be collected in a designated,

clearly labeled hazardous waste container.

Disposal Route: Dispose of all chemical waste in accordance with local, state, and federal

regulations.[6] Do not dispose of this chemical down the drain.[7]
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Decontamination: Any surfaces or non-disposable equipment that come into contact with the

compound should be decontaminated with a suitable solvent (e.g., ethanol), and the rinsate

collected as hazardous waste.[6]

Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Skin Contact

Wash the affected area with plenty of soap and

water. If irritation persists, seek medical

attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

Inhalation

Move the individual to fresh air and keep them

in a position comfortable for breathing. If

respiratory symptoms develop, seek medical

attention.[6]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.

Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of Boc-NH-PEG3-NHS
ester.
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Caption: Safe handling workflow for Boc-NH-PEG3-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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